Cas no 1379310-99-2 (4-Bromobenzo[d]isoxazol-3(2H)-one)

4-Bromobenzo[d]isoxazol-3(2H)-one structure
1379310-99-2 structure
Product Name:4-Bromobenzo[d]isoxazol-3(2H)-one
CAS No:1379310-99-2
MF:C7H4BrNO2
MW:214.016160964966
CID:1088926
PubChem ID:18533213
Update Time:2025-04-20

4-Bromobenzo[d]isoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobenzo[d]isoxazol-3(2H)-one
    • 4-bromo-1,2-benzoxazol-3-one
    • ZUQGAUXKKYVVAR-UHFFFAOYSA-N
    • SCHEMBL5503353
    • 4-Bromo-1,2-benzoxazol-3(2H)-one
    • 1379310-99-2
    • 4-bromo-2,3-dihydro-1,2-benzoxazol-3-one
    • bromobenzisoxazolone
    • A906174
    • DTXSID40594872
    • 4-bromo-1,2-benzoxazolinone
    • Inchi: 1S/C7H4BrNO2/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10)
    • InChI Key: ZUQGAUXKKYVVAR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(NO2)=O

Computed Properties

  • Exact Mass: 212.94254g/mol
  • Monoisotopic Mass: 212.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

4-Bromobenzo[d]isoxazol-3(2H)-one Security Information

  • Storage Condition:Sealed in dry,2-8°C

4-Bromobenzo[d]isoxazol-3(2H)-one Pricemore >>

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